![molecular formula C18H22N4O4S B3004063 4-(4-((3-methyl-6-oxopyridazin-1(6H)-yl)methyl)piperidine-1-carbonyl)benzenesulfonamide CAS No. 2309570-72-5](/img/structure/B3004063.png)
4-(4-((3-methyl-6-oxopyridazin-1(6H)-yl)methyl)piperidine-1-carbonyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "4-(4-((3-methyl-6-oxopyridazin-1(6H)-yl)methyl)piperidine-1-carbonyl)benzenesulfonamide" is a member of the benzenesulfonamide family, which is known for its diverse biological activities. Benzenesulfonamides have been extensively studied due to their role as inhibitors of carbonic anhydrases, enzymes that are involved in various physiological processes such as respiration, acid-base balance, and the formation of aqueous humor and cerebrospinal fluid .
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives often involves the condensation of sulfonamides with various heterocyclic and aromatic compounds. For instance, substituted pyrrolidines and piperidines have been synthesized using superacid HF/SbF5 chemistry, indicating the use of strong acids and fluorinating agents in the synthesis process . Another approach includes the condensation of pyridine-4-carboxaldehyde and sulfadiazine, followed by characterization with spectroscopic methods such as FTIR, 1H NMR, and UV-Visible spectroscopy . These methods suggest that the synthesis of the compound would likely involve similar techniques, possibly incorporating a piperidine moiety and a pyridazinyl group into the benzenesulfonamide framework.
Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives is often elucidated using spectroscopic techniques and, in some cases, X-ray crystallography. For example, the crystal structure of a related compound was determined, revealing π–π interactions and hydrogen-bonding interactions that form a three-dimensional network . The molecular structure of the compound would likely exhibit similar interactions, contributing to its stability and potential biological activity.
Chemical Reactions Analysis
Benzenesulfonamides can undergo various chemical reactions, including reactions with nucleophiles such as morpholine, ammonia, and piperidine . These reactions can lead to the formation of ureido benzenesulfonamides with triazinyl moieties, which have shown potent inhibition of carbonic anhydrase isoforms. The compound may also be amenable to such reactions, potentially enhancing its activity as a carbonic anhydrase inhibitor.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzenesulfonamide derivatives can be predicted using computational methods such as Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) . These properties include absorption spectra, NMR chemical shifts, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. The compound would likely have similar properties, which could be computationally predicted and experimentally verified. Additionally, the antimicrobial activity of some benzenesulfonamide derivatives has been studied, indicating that the compound may also possess such activities .
properties
IUPAC Name |
4-[4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carbonyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O4S/c1-13-2-7-17(23)22(20-13)12-14-8-10-21(11-9-14)18(24)15-3-5-16(6-4-15)27(19,25)26/h2-7,14H,8-12H2,1H3,(H2,19,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNABRZNFWIZHNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC2CCN(CC2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.